Cas no 310454-53-6 (1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate
• CAS No: 310454-53-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD06657752
• CID: 67587
• PubChem ID: 17999271
• Update Time: 2025-06-16

1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate
• 1-benzyl-3-ethylpiperidine-1-3-dicarboxylate
• 1-O-benzyl 3-O-ethyl piperidine-1,3-dicarboxylate
• BENZYL ETHYL PIPERIDINE-1,3-DICARBOXYLATE
• 3-ethyl 1-phenymethyl 1,3-piperidinedicarboxylate
• ethyl 1-benzyloxycarbonyl-3-piperidinecarboxylate
• Ethyl-N-CBZ-piperidine-3-carboxylate
• Piperidine-1,3-dicarboxylic acid 1-benzyl ester 3-ethyl ester
• Ethyl N-Cbz-piperidine-3-carboxylate
• DS-1891
• SB41052
• Cbz-Piperidine-3-carboxylic acid ethyl ester
• FT-0771387
• BENZYL ETHYL PIPERIDINE-1,3-DICARBOXYLATEa
• SY239009
• FT-0657958
• SCHEMBL1468838
• AB39344
• PS-3376
• NJRONXOELMBCSE-UHFFFAOYSA-N
• 1-Benzyl 3-ethyl piperidine-1 pound not3-dicarboxylate
• DTXSID30592327
• 3-Ethyl 1-(phenylmethyl) 1,3-piperidinedicarboxylate
• 1,3-Piperidinedicarboxylic acid, 3-ethyl 1-(phenylmethyl) ester
• Ethyl (S)-1-Cbz-piperidine-3-carboxylate
• A820706
• 310454-53-6
• CS-W003300
• MFCD06657752
• 1-(benzyloxycarbonyl)piperidine-3-carboxylic acid ethyl ester
• MFCD07374392
• N-Cbz-nipecotic acid ethyl ester
• AB39346
• 1-Cbz-piperidine-3-carboxylic acid ethyl ester
• FT-0652191
• SY025746
• AKOS008932800
• DB-070442
• DB-068400
• DB-064971

• MDL： MFCD06657752
• Inchi： 1S/C16H21NO4/c1-2-20-15(18)14-9-6-10-17(11-14)16(19)21-12-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3
• InChI Key： NJRONXOELMBCSE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(=O)OCC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2
• Melting Point: No data available
• Boiling Point: 537.4℃ at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.53
• PSA: 55.84000
• LogP: 2.53620
• Vapor Pressure: No data available

1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate

Introduction to 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate (CAS No. 310454-53-6)

1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate, identified by the chemical compound code CAS No. 310454-53-6, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its diverse biological activities and utility in drug development. The structural framework of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate consists of a piperidine ring substituted with a benzyl group at the 1-position and an ethyl group at the 3-position, further functionalized by carboxylate groups at both the 1 and 3 positions. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for medicinal chemists.

The synthesis of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as benzylamine and ethyl acetoacetate. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring a more sustainable approach to pharmaceutical production.

In recent years, 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate has garnered attention in academic and industrial research due to its potential applications in drug discovery. The piperidine core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological targets. Specifically, derivatives of piperidine have shown promise in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The presence of both benzyl and ethyl substituents in 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate may contribute to enhanced binding affinity and selectivity when interacting with biological receptors.

One of the most compelling aspects of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate is its versatility as a building block for more complex pharmacophores. Researchers have leveraged this compound to design novel molecules with improved pharmacokinetic profiles and reduced side effects. For instance, modifications at the carboxylate positions can introduce solubility-enhancing moieties or facilitate further derivatization into prodrugs. Such flexibility underscores the importance of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate in modern drug design strategies.

The pharmacological profile of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate has been explored in several preclinical studies. While it has not yet reached clinical trials as a standalone therapeutic agent, its derivatives have shown encouraging results in models of pain management and neurodegenerative diseases. The compound's ability to interact with neurotransmitter receptors suggests potential applications in treating conditions such as depression and anxiety disorders. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

Advances in computational chemistry have further enhanced the utility of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate in drug discovery efforts. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions between this compound and target proteins. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of large libraries of compounds. By integrating experimental data with computational predictions, researchers can accelerate the identification of promising lead compounds for further development.

The role of 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate in green chemistry initiatives is also noteworthy. Sustainable synthetic routes are increasingly prioritized in pharmaceutical manufacturing to minimize environmental impact. Techniques such as flow chemistry and biocatalysis have been adapted for the synthesis of complex molecules like 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate, reducing waste generation and energy consumption. These innovations align with global efforts to promote sustainable practices across industries.

Future directions for research on 1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate include exploring its role as a chiral building block for enantioselective synthesis. Chiral drugs often exhibit improved efficacy and reduced toxicity compared to their racemic counterparts, making enantioselective synthesis a critical area of focus in pharmaceutical development. By incorporating chiral auxiliaries or catalysts during synthesis, researchers can produce enantiomerically pure derivatives with enhanced therapeutic potential.

In conclusion, 1-Benzyl 3-ethyl piperidine- dicarboxylate(CAS No.310454-53-6) represents a significant advancement in pharmaceutical chemistry